Cas no 69539-48-6 (Azetidine-2-carboxylic acid hydrochloride)

• Product Name: Azetidine-2-carboxylic acid hydrochloride
• CAS No: 69539-48-6
• MF: C₄H₈ClNO₂
• MW: 137.564820289612
• MDL: MFCD09031389
• CID: 500573
• PubChem ID: 45358168
• Update Time: 2025-06-09

Azetidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine-2-carboxylic acid hydrochloride
• 2-Azetidinecarboxylicacid, hydrochloride (7CI,8CI,9CI)
• 2-Azetidinecarboxylicacid, hydrochloride (1:1)
• SB38358
• Azetidine-2-carboxylicacidhydrochloride
• SCHEMBL3540925
• CS-0271917
• SB35390
• 2-Azetidinecarboxylic acid hydrochloride (1:1)
• SB44342
• DTXSID60670026
• MFCD09031389
• AZetidine-2-carboxylic acid hydrochloride (H-DL-AZe-OH.HCl)
• (S)-Azetidine-2-carboxylic acid, HCl
• AKOS015965402
• EN300-296376
• FT-0769635
• 69539-48-6
• azetidine-2-carboxylic acid;hydrochloride
• L-Azetidine-2-carboxylic acidHCl
• (2S)-Azetidine-2-carboxylic acid hydrochloride
• 2-AZETIDINECARBOXYLIC ACID, HYDROCHLORIDE

• MDL： MFCD09031389
• Inchi： 1S/C4H7NO2.ClH/c6-4(7)3-1-2-5-3;/h3,5H,1-2H2,(H,6,7);1H
• InChI Key： LPAHPJVNLPAUNC-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCN1)=O

Computed Properties

• Exact Mass: 137.02444
• Monoisotopic Mass: 137.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Azetidine-2-carboxylic acid hydrochloride

Comprehensive Overview of Azetidine-2-carboxylic acid hydrochloride (CAS No. 69539-48-6)

Azetidine-2-carboxylic acid hydrochloride (CAS No. 69539-48-6) is a chemically significant derivative of azetidine, a four-membered nitrogen-containing heterocycle. This compound has garnered attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility, making it particularly useful in synthetic and medicinal chemistry. Researchers often explore its role as a proline analog, which is critical for studying enzyme inhibition and peptide modification.

In recent years, the demand for Azetidine-2-carboxylic acid hydrochloride has increased, driven by its relevance in drug discovery and development. Its CAS No. 69539-48-6 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings. The compound's ability to mimic natural amino acids while introducing conformational constraints makes it valuable for designing novel therapeutics, particularly in targeting protein-protein interactions and enzyme active sites.

One of the trending topics in the scientific community is the exploration of non-proteinogenic amino acids like Azetidine-2-carboxylic acid. These compounds are pivotal in developing peptide-based drugs with enhanced stability and bioavailability. The hydrochloride form of this compound is often preferred for its ease of handling and compatibility with aqueous reaction conditions. Researchers are also investigating its potential in biocatalysis and metabolic engineering, where its unique structure can influence pathway regulation.

From an SEO perspective, keywords such as "Azetidine-2-carboxylic acid hydrochloride supplier," "CAS 69539-48-6 price," and "proline analog applications" are frequently queried, indicating commercial and research interest. The compound's role in peptide synthesis and medicinal chemistry further amplifies its relevance. Laboratories and manufacturers prioritize high-purity grades of this material to ensure reproducibility in experiments, underscoring the need for reliable sourcing.

Another area of growing interest is the use of Azetidine-2-carboxylic acid hydrochloride in structure-activity relationship (SAR) studies. Its rigid ring structure provides insights into molecular recognition and binding affinity, which are crucial for optimizing drug candidates. The compound's chirality also makes it a valuable tool for asymmetric synthesis, a hot topic in modern organic chemistry. As AI-driven drug design gains traction, the demand for such building blocks is expected to rise.

In summary, Azetidine-2-carboxylic acid hydrochloride (CAS No. 69539-48-6) is a versatile compound with broad applications in pharmaceutical research and development. Its unique properties, combined with the increasing focus on peptide therapeutics and enzyme inhibitors, ensure its continued relevance in scientific advancements. Whether for academic studies or industrial-scale production, this compound remains a critical component in the toolkit of chemists and biologists alike.